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Compound of Interest

Compound Name: Chloride;hydrate

Cat. No.: B8506054 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability of common

hydrated transition metal chlorides, focusing on cobalt(II) chloride hexahydrate (CoCl₂·6H₂O),

nickel(II) chloride hexahydrate (NiCl₂·6H₂O), copper(II) chloride dihydrate (CuCl₂·2H₂O), and

iron(III) chloride hexahydrate (FeCl₃·6H₂O). Understanding the thermal decomposition of these

compounds is critical in various scientific and industrial applications, including catalyst

preparation, synthesis of advanced materials, and pharmaceutical development.

Thermal Decomposition Data
The thermal decomposition of hydrated transition metal chlorides is a multi-stage process

involving dehydration followed by the decomposition of the anhydrous salt. The precise

temperatures and intermediates can vary depending on experimental conditions such as

heating rate and atmosphere. The data presented below is a summary of findings from

thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) studies.

Table 1: Thermal Decomposition of Hydrated Cobalt(II)
Chloride (CoCl₂·6H₂O)
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Decompositio
n Step

Temperature
Range (°C)

Mass Loss (%)
Water
Molecules
Lost

Intermediate/Fi
nal Product

1 50 - 100 ~15 2 CoCl₂·4H₂O

2 100 - 150 ~15 2 CoCl₂·2H₂O

3 150 - 200 ~7.5 1 CoCl₂·H₂O

4 200 - 400 ~7.5 1 Anhydrous CoCl₂

5 > 400 Variable -
Decomposition to

cobalt oxides

Table 2: Thermal Decomposition of Hydrated Nickel(II)
Chloride (NiCl₂·6H₂O)

Decompositio
n Step

Temperature
Range (°C)

Mass Loss (%)
Water
Molecules
Lost

Intermediate/Fi
nal Product

1 80 - 160 ~23 4 NiCl₂·2H₂O

2 210 - 300 ~11.5 2 Anhydrous NiCl₂

3 > 740 Variable -
Decomposition to

NiO[1]

Note: The decomposition of anhydrous NiCl₂ can be complex, potentially involving the

formation of oxychlorides or hydroxychlorides as intermediates.[2][3]

Table 3: Thermal Decomposition of Hydrated Copper(II)
Chloride (CuCl₂·2H₂O)
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Decompositio
n Step

Temperature
Range (°C)

Mass Loss (%)
Water
Molecules
Lost

Intermediate/Fi
nal Product

1 120 - 200 ~21 2 Anhydrous CuCl₂

2 > 450 Variable -

Decomposition to

CuCl and

subsequently

CuO[4]

Table 4: Thermal Decomposition of Hydrated Iron(III)
Chloride (FeCl₃·6H₂O)

Decompositio
n Step

Temperature
Range (°C)

Mass Loss (%)

Water
Molecules
Lost & Other
Volatiles

Intermediate/Fi
nal Product

1 35 - 100 Variable
Melting and initial

water loss
Molten hydrate

2 100 - 250 Variable H₂O, HCl
FeOCl, β-

FeOOH[2][5]

3 250 - 400 Variable H₂O, HCl

Fe₂O₃ (with

some residual Cl

and OH)[5][6]

4 > 400 Variable -
Fe₂O₃ (Hematite)

[6][7]

Note: The thermal decomposition of FeCl₃·6H₂O is particularly complex, involving simultaneous

dehydration and hydrolysis, leading to the evolution of both water and hydrogen chloride gas.

[5]

Experimental Protocols
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The following are generalized experimental protocols for conducting Thermogravimetric

Analysis (TGA) and Differential Scanning Calorimetry (DSC) on hydrated transition metal

chlorides. These should be adapted based on the specific instrument and research questions.

Thermogravimetric Analysis (TGA)
Objective: To determine the mass loss of a sample as a function of temperature, providing

quantitative information about the dehydration and decomposition processes.

Instrumentation: A thermogravravimetric analyzer equipped with a sensitive microbalance, a

furnace with programmable temperature control, and a system for controlling the atmosphere.

Methodology:

Sample Preparation: A small, representative sample of the hydrated salt (typically 5-15 mg)

is accurately weighed into a tared TGA crucible (e.g., alumina, platinum).

Instrument Setup:

Place the sample crucible in the TGA instrument.

Select the desired atmosphere (e.g., inert: nitrogen, argon; or reactive: air, oxygen) and

set the purge gas flow rate (typically 20-100 mL/min).

Program the temperature profile. A common method is a linear heating ramp (e.g., 5, 10,

or 20 °C/min) from ambient temperature to a final temperature sufficient to ensure

complete decomposition (e.g., 800-1000 °C).[1][6]

Data Acquisition: Initiate the TGA run. The instrument will record the sample mass as a

function of temperature.

Data Analysis:

Plot the mass loss versus temperature to obtain the TGA curve.

The derivative of the TGA curve (DTG curve) can be plotted to identify the temperatures of

maximum mass loss rate for each decomposition step.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.researchgate.net/publication/357719308_Thermal_Decomposition_of_Nickel_Salt_Hydrates
https://www.researchgate.net/publication/307733940_Thermal_decomposition_TG-DTA_of_iron_salts_FeCl36H2O_and_FeNO339H2O_with_morphologic_and_chemical_analysis_of_final_product
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8506054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculate the percentage mass loss for each step and correlate it with the stoichiometry of

the dehydration and decomposition reactions.

Differential Scanning Calorimetry (DSC)
Objective: To measure the heat flow to or from a sample as a function of temperature, providing

information on endothermic (e.g., melting, dehydration) and exothermic (e.g., crystallization,

some decompositions) processes.

Instrumentation: A differential scanning calorimeter with a furnace, sample and reference

holders, and sensors to detect temperature differences.

Methodology:

Sample Preparation: A small amount of the hydrated salt (typically 2-10 mg) is weighed into

a DSC pan (e.g., aluminum, copper). The pan is then hermetically sealed or left with a

pinhole, depending on whether the release of volatiles needs to be controlled.

Instrument Setup:

Place the sample pan and an empty reference pan in the DSC cell.

Select the desired atmosphere and purge gas flow rate.

Program the same temperature profile as used in the corresponding TGA experiment for

direct comparison.

Data Acquisition: Start the DSC measurement. The instrument records the differential heat

flow between the sample and the reference.

Data Analysis:

Plot the heat flow versus temperature. Endothermic events are typically shown as peaks

pointing down, while exothermic events point up.

The onset temperature of a peak can be used to determine the temperature at which a

thermal event begins.
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The area under a peak is proportional to the enthalpy change (ΔH) of the transition.

Visualization of Decomposition Pathways
The following diagrams, generated using the DOT language, illustrate the thermal

decomposition pathways of the selected hydrated transition metal chlorides.

Cobalt(II) Chloride Hexahydrate Decomposition
CoCl₂·6H₂O (Pink Solid) CoCl₂·4H₂O

~50-100°C
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Anhydrous CoCl₂ (Blue Solid)
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Caption: Thermal decomposition pathway of CoCl₂·6H₂O.

Nickel(II) Chloride Hexahydrate Decomposition

NiCl₂·6H₂O (Green Solid) NiCl₂·2H₂O

~80-160°C
-4H₂O

Anhydrous NiCl₂ (Yellow Solid)
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Caption: Thermal decomposition pathway of NiCl₂·6H₂O.

Copper(II) Chloride Dihydrate Decomposition
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Caption: Thermal decomposition pathway of CuCl₂·2H₂O.

Iron(III) Chloride Hexahydrate Decomposition
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~35-100°C
Melting FeOCl, β-FeOOH

~100-250°C
-H₂O, -HCl

Impure Fe₂O₃

~250-400°C
-H₂O, -HCl

Fe₂O₃ (Hematite)>400°C

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b8506054?utm_src=pdf-body-img
https://www.benchchem.com/product/b8506054?utm_src=pdf-body-img
https://www.benchchem.com/product/b8506054?utm_src=pdf-body-img
https://www.benchchem.com/product/b8506054?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8506054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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